2-(3-Trifluoromethylphenyl)-2H-pyrazol-3-ylamine

• IUPAC Name: 2-[3-(trifluoromethyl)phenyl]pyrazol-3-amine
• InChI: InChI=1S/C10H8F3N3/c11-10(12,13)7-2-1-3-8(6-7)16-9(14)4-5-15-16/h1-6H,14H2
• InChI Key: BWFGNKXQAXLSSM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N2C(=CC=N2)N)C(F)(F)F
• Molecular Formula: C10H8F3N3
• Molecular Weight: 227.19 g/mol

Description

Trifluoromethylphenyl compounds are a class of organic compounds that contain a trifluoromethyl group (-CF3) and a phenyl group (C6H5). They are often used in the development of pharmaceuticals and agrochemicals due to their unique physical and chemical properties.

Synthesis Analysis

The synthesis of trifluoromethylphenyl compounds often involves the introduction of a trifluoromethyl group into a phenyl-containing compound. This can be achieved through various methods, including a chlorine/fluorine substitution reaction or a condensation mechanism that employs a molecular building block containing fluorine and a pyridine in its structure.

Molecular Structure Analysis

The molecular structure of trifluoromethylphenyl compounds is characterized by the presence of a fluorine atom and a pyridine in their structure, which are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Chemical Reactions Analysis

The chemical reactions involving trifluoromethylphenyl compounds can vary widely depending on the specific compound and the conditions under which the reactions are carried out. For example, 2-chloro-5-(chloromethyl)pyridine can be chlorinated under liquid-phase conditions to afford the intermediate 2,3-dichloro-5-(trichloromethyl)pyridine (2,3,5-DCTC); subsequent vapor–phase fluorination of 2,3,5-DCTC produces 2,3,5-DCTF.

Physical And Chemical Properties Analysis

Trifluoromethylphenyl compounds are characterized by the presence of a fluorine atom and a pyridine in their structure, which are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds. These properties can include unique biological activities, as well as specific reactivity and stability characteristics.

Scientific Research Applications

Organic Light-Emitting Diodes (OLEDs)

• . These materials exhibit high thermal stability and proper frontier-energy levels, making them suitable for efficient OLED devices.

Antiviral Agents

• . Further in vitro and in silico investigations are warranted.

Spectroelectrochemistry

• . Understanding their electrochemical properties is crucial for various applications.

Mechanism of Action

The mechanism of action of trifluoromethylphenyl compounds can also vary widely depending on the specific compound and its intended use. For example, in the agrochemical industry, these compounds are often used as pesticides, where they may act by disrupting the normal functioning of pests.

Future Directions

The future directions for research and development involving trifluoromethylphenyl compounds are likely to continue to focus on their potential applications in the pharmaceutical and agrochemical industries. This could include the development of new synthetic methods, the exploration of new applications, and the ongoing investigation of their biological activities.